Cas no 159954-28-6 (6-Chloro-3-indolyl β-D-Glucopyranoside)

6-Chloro-3-indolyl β-D-Glucopyranoside structure
159954-28-6 structure
6-Chloro-3-indolyl β-D-Glucopyranoside
159954-28-6
C14H16NO6Cl
329.73294
MFCD00467206
65545
10286593

6-Chloro-3-indolyl β-D-Glucopyranoside Properties

Names and Identifiers

    • 6-Chloro-3-indoxyl-beta-D-glucopyranoside
    • 6-Chloro-3-indolyl β-D-glucopyranoside
    • Salmon-beta-D-Glc
    • 6-Chloro-3-indolyl beta-D-glucopyranoside
    • 6-CHLORO-3-INDOLYL-BETA-D-GALACTOPYRANOSIDE
    • 6-CHLORO-3-INDOLYL-β-D-GALACTOPYRANOSIDE
    • ROSE-GAL
    • SALMON-GAL
    • SALMON GLU
    • RED-GAL(R)
    • ROSE(TM)-GAL
    • SALMON GLUCOSIDE
    • SALMON GALACTOSIDE
    • ROSE(TM)-GLUCOSIDE
    • SALMON(TM)-BETA-D-GAL
    • SALMON(TM)-BETA-D-GLC
    • (2S,3R,4S,5S,6R)-2-((6-Chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
    • (2S,3R,4S,5S,6R)-2-[(6-CHLORO-1H-INDOL-3-YL)OXY]-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
    • 6-Chloro-3-indolyl b-D-galactopyranoside
    • CS-0337007
    • 6-Chloro-3-indolyl b-D-glucopyranoside
    • AMY41709
    • 6-chloro-3-indolyl -d-glucopyranoside
    • 6-Chloro-3-(b-D-galactopyranosyloxy)indole
    • 6-Chloro-3-indolyl beta-D-Galactopyranoside
    • 159954-28-6
    • Red-Gal
    • 6-chloro-3-indolyl-beta-d-glucopyranoside
    • MFCD00467206
    • 6-Chloro-3-indolyl-?-D-galactopyranoside
    • Salmon Gal
    • C-5020
    • 6-Chloro-3-indoxyl-beta-D-glucopyranoside, Rose glucoside
    • Rose Gal
    • SCHEMBL234501
    • 6-CHLORO-1H-INDOL-3-YL--D-GALACTOPYRANOSIDE
    • Salmon-Gal
    • (2S,3R,4S,5R,6R)-2-((6-Chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
    • Rose-Gal
    • 6-Chloro-3-indolyl-beta-D-galactopyranoside
    • +Expand
    • MFCD00467206
    • OQWBAXBVBGNSPW-RKQHYHRCSA-N
    • InChI=1S/C14H16ClNO6/c15-6-1-2-7-8(3-6)16-4-9(7)21-14-13(20)12(19)11(18)10(5-17)22-14/h1-4,10-14,16-20H,5H2/t10-,11-,12+,13-,14-/m1/s1
    • C1=CC2=C(C=C1Cl)NC=C2O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O

Computed Properties

  • 329.06700
  • 5
  • 7
  • 3
  • 329.066615
  • 22
  • 388
  • 0
  • 5
  • 0
  • 0
  • 0
  • 1
  • 0.5
  • 115

Experimental Properties

  • 0.00000
  • 115.17000
  • 1.717
  • 630.2 °C at 760 mmHg
  • 334.9 °C
  • White to off white powder
  • 1.641

6-Chloro-3-indolyl β-D-Glucopyranoside Security Information

  • 3
  • S24/25
  • S24/25
  • 2-8°C
  • 8-10-21

6-Chloro-3-indolyl β-D-Glucopyranoside Customs Data

  • 29400090

6-Chloro-3-indolyl β-D-Glucopyranoside Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00HZ1C-500mg
b-D-Glucopyranoside, 6-chloro-1H-indol-3-yl
159954-28-6
500mg
$114.00 2024-06-20
A2B Chem LLC
AI37760-500mg
6-Chloro-1H-indol-3-yl-beta-D-glucopyranoside
159954-28-6
500mg
$239.00 2024-04-20
abcr
AB259145-500 mg
6-Chloro-3-indoxyl-beta-D-glucopyranoside, Rose glucoside
159954-28-6
500 mg
€137.90 2023-07-20
Ambeed
A584421-5g
(2S,3R,4S,5S,6R)-2-((6-Chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
159954-28-6 95+%
5g
$305.0
Apollo Scientific
BIB1412-500mg
6-Chloro-3-indolyl beta-D-glucopyranoside
159954-28-6
500mg
£55.00 2023-09-01
Chemenu
CM148960-5g
(2S,3R,4S,5S,6R)-2-((6-chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
159954-28-6 95%
5g
$640
Fluorochem
M04102-1g
6-Chloro-3-indolyl-beta-D-glucopyranoside
159954-28-6 98%
1g
£79.00 2022-02-28
TRC
C371328-1g
6-Chloro-3-indolyl β-D-Glucopyranoside
159954-28-6
1g
$ 144.00 2023-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1407677-500mg
(2S,3R,4S,5S,6R)-2-((6-chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
159954-28-6 95+%
500mg
¥845 2023-04-15
SHENG KE LU SI SHENG WU JI SHU
sc-221090-250 mg
6-Chloro-3-indolyl β-D-glucopyranoside,
159954-28-6
250MG
¥1,128.00 2023-07-11

6-Chloro-3-indolyl β-D-Glucopyranoside Suppliers

Hubei Dahao Chemical Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:159954-28-6)
LIU ZI YING
13986246535
1400878822@qq.com

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